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Compound of Interest

Compound Name: 5-Methoxysalicylic Acid

Cat. No.: B147046 Get Quote

Audience: Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive safety and handling information for 5-
Methoxysalicylic acid powder, intended for use by professionals in research and drug

development. The following sections detail the hazardous properties, handling procedures,

personal protective equipment, emergency protocols, and toxicological data.

Hazard Identification and Classification
5-Methoxysalicylic acid is classified as a hazardous substance. The primary hazards are skin

and eye irritation.[1][2] Ingestion may also be harmful.[3]

GHS Classification:

Skin Irritation (Category 2)[1][2]

Serious Eye Irritation (Category 2A)[1][2]

Acute Toxicity, Oral (Category 4)[3]

Reproductive Toxicity (Category 2)[3]

Hazard Statements:

H302: Harmful if swallowed.[3]
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H315: Causes skin irritation.[1][2]

H318: Causes serious eye damage.[3]

H319: Causes serious eye irritation.[1][2]

H361: Suspected of damaging fertility or the unborn child.[3]

Signal Word: Warning[1][2] or Danger[3] depending on the supplier's classification.

Physical and Chemical Properties
A summary of the key physical and chemical properties of 5-Methoxysalicylic acid is provided

in the table below. This data is essential for understanding its behavior and for safe handling

and storage.

Property Value Reference

Molecular Formula C₈H₈O₄ [2][4]

Molecular Weight 168.15 g/mol [2]

Appearance Beige fine crystalline powder [4][5]

Melting Point 142 - 146 °C [2][5]

Boiling Point 124 °C at 0.2 mmHg [4]

Solubility Soluble in water. [5]

Flash Point 70 °C (lit.) [4]

Handling and Storage
Proper handling and storage procedures are critical to minimize exposure and ensure the

stability of the compound.

3.1 Handling:
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Handle in a well-ventilated area, preferably in a chemical fume hood to avoid dust inhalation.

[4][6]

Avoid breathing dust, fume, gas, mist, vapors, or spray.[4]

Wash hands and face thoroughly after handling.[1][6]

Do not eat, drink, or smoke when using this product.[3]

Avoid contact with skin, eyes, and clothing.[1][6]

Use appropriate personal protective equipment (see Section 4.0).

3.2 Storage:

Store in a cool, dry, and well-ventilated place.[1][4]

Keep the container tightly closed.[1][4][6]

Store locked up.[4]

Store away from incompatible materials such as strong oxidizing agents.[1][6]

Exposure Controls and Personal Protection
Engineering controls and personal protective equipment (PPE) are necessary to protect

personnel from the hazards of 5-Methoxysalicylic acid powder.

4.1 Engineering Controls:

Use a local exhaust ventilation system or handle the powder in a chemical fume hood to

control dust levels.[1][6]

Ensure eyewash stations and safety showers are readily accessible.[7]

4.2 Personal Protective Equipment (PPE): The following diagram illustrates the recommended

PPE for handling 5-Methoxysalicylic acid powder.
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Figure 1: Recommended Personal Protective Equipment for handling 5-Methoxysalicylic acid
powder.

First-Aid Measures
In the event of exposure, immediate first aid is crucial.

Exposure Route First-Aid Measures

Inhalation

Remove the person to fresh air and keep them

comfortable for breathing. Call a POISON

CENTER or doctor if you feel unwell.[4]

Skin Contact

Take off contaminated clothing and wash it

before reuse.[1] Wash the affected area with

plenty of soap and water. If skin irritation occurs,

get medical advice/attention.[1][6]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing.[1][6] If eye irritation

persists, get medical advice/attention.[1][6]

Ingestion
Rinse mouth. Call a POISON CENTER or

doctor if you feel unwell.[3]

Accidental Release Measures
In case of a spill, follow these procedures to mitigate the hazard.

Personal Precautions: Use personal protective equipment as outlined in Section 4.0. Keep

unnecessary personnel away from the spill area.[6]

Environmental Precautions: Prevent the product from entering drains.[6]

Methods for Cleaning Up: Sweep up the powder, taking care not to create dust, and place it

in a suitable, labeled container for disposal.[6]

Toxicological Information
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The toxicological properties of 5-Methoxysalicylic acid have not been fully investigated.[5]

The available data is summarized below.

Toxicity Metric Value

Acute Oral Toxicity Category 4 (Harmful if swallowed)[3]

Skin Corrosion/Irritation Causes skin irritation[1][2]

Serious Eye Damage/Irritation Causes serious eye irritation[1][2]

Carcinogenicity No data available

Mutagenicity No data available

Reproductive Toxicity
Suspected of damaging fertility or the unborn

child[3]

Specific Target Organ Toxicity (Single Exposure) No data available

Specific Target Organ Toxicity (Repeated

Exposure)
No data available

Signaling Pathways: No specific toxicological signaling pathways for 5-Methoxysalicylic acid
have been described in the available scientific literature. Its biological activity appears to be

primarily related to its use as a matrix in mass spectrometry and as an absorption enhancer for

other compounds.[8][9]

Experimental Protocols for Safety Assessment
While specific experimental data for 5-Methoxysalicylic acid is limited, its safety profile would

be determined using standardized methodologies, such as the OECD Guidelines for the

Testing of Chemicals. The following are summaries of the likely protocols to be used.

8.1 Skin Irritation Testing (based on OECD Guideline 439): This in vitro test uses a

reconstructed human epidermis (RhE) model to assess skin irritation potential.[4]

Tissue Preparation: Commercially available RhE models are equilibrated.
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Application of Test Substance: A fixed dose of 5-Methoxysalicylic acid powder is applied

directly to the surface of the epidermal model.

Exposure and Incubation: After a defined exposure period, the tissues are rinsed and

incubated.

Viability Assessment: Tissue viability is measured using a colorimetric assay (e.g., MTT

assay), which quantifies the metabolic activity of viable cells.

Classification: A reduction in cell viability below a certain threshold (typically ≤ 50%) indicates

that the substance is an irritant.[7]

8.2 Eye Irritation Testing (based on OECD Guideline 405): This in vivo test is typically a last

resort after in vitro methods have been considered.[5]

Animal Selection: Healthy, adult albino rabbits are used.

Test Substance Application: A single dose of the test substance is applied to the conjunctival

sac of one eye of the animal. The other eye serves as a control.[10]

Observation: The eyes are examined at 1, 24, 48, and 72 hours after application for signs of

irritation, such as redness, swelling, and discharge.[11] The observation period may be

extended to assess the reversibility of any effects.[11]

Scoring: The severity of the ocular lesions is scored at each observation point.

8.3 Acute Oral Toxicity Testing (based on OECD Guideline 423 - Acute Toxic Class Method):

This method is used to determine the acute oral toxicity of a substance.[6]

Animal Selection: A small group of animals (typically female rats) is used for each step of the

test.[6]

Dosing: The substance is administered orally at one of several fixed dose levels (e.g., 5, 50,

300, 2000 mg/kg body weight).

Observation: The animals are observed for a period of 14 days for signs of toxicity and

mortality.[6]
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Stepwise Procedure: The outcome of the first test group determines the dose for the next

group. The test is stopped when enough information is gathered to classify the substance

according to the Globally Harmonised System (GHS).[6]

Safety and Handling Workflow
The following diagram illustrates the logical workflow for the safe handling of 5-
Methoxysalicylic acid powder, from initial assessment to final disposal.
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Safe Handling Workflow for 5-Methoxysalicylic Acid

Hazard Identification
(Skin/Eye Irritant, Harmful if Swallowed)

Risk Assessment
(Evaluate quantities, frequency of use)

Implement Controls
(Fume Hood, PPE)

Safe Handling Procedures
(Avoid dust, no eating/drinking)

Proper Storage
(Cool, dry, tightly closed) Spill Response Plan First Aid Procedures

Waste Disposal
(Follow local regulations)

Click to download full resolution via product page

Figure 2: Logical workflow for the safe handling of 5-Methoxysalicylic acid powder.
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Disposal Considerations
Dispose of 5-Methoxysalicylic acid powder and its containers in accordance with all

applicable local, state, and federal regulations. Do not allow the material to enter drains or

waterways.

Conclusion
5-Methoxysalicylic acid powder presents manageable hazards, primarily skin and eye

irritation, if handled with the appropriate precautions. Adherence to the guidelines outlined in

this document, including the use of engineering controls, proper personal protective equipment,

and established safe handling practices, is essential for minimizing risk to laboratory personnel.

A thorough understanding of the available toxicological data and emergency procedures will

further ensure a safe working environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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